3-Chloro-2-[(pyrrolidin-2-yl)methoxy]pyridine

• IUPAC Name: 3-chloro-2-(pyrrolidin-2-ylmethoxy)pyridine
• InChI: InChI=1S/C10H13ClN2O/c11-9-4-2-6-13-10(9)14-7-8-3-1-5-12-8/h2,4,6,8,12H,1,3,5,7H2
• InChI Key: BDCPIVOPYXWGRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)COC2=C(C=CC=N2)Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol

Description

“3-Chloro-2-[(pyrrolidin-2-yl)methoxy]pyridine” is a compound that contains a pyrrolidine ring. The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through various strategies. One approach involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions. Another approach involves the functionalization of preformed pyrrolidine rings, such as proline derivatives. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The molecular structure of “3-Chloro-2-[(pyrrolidin-2-yl)methoxy]pyridine” is characterized by a pyrrolidine ring. This five-membered ring is one of the nitrogen heterocycles used widely by medicinal chemists. The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

Pyrrolidine compounds can undergo various chemical reactions. For instance, a new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex has been developed. A chiral amine-derived iridacycle complex can catalyze a highly economical borrowing hydrogen annulation to provide chiral N-heterocycles directly from simple racemic diols and primary amines.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• . Its sp3-hybridization allows efficient exploration of pharmacophore space, and its non-planarity (due to “pseudorotation”) enhances three-dimensional coverage.

RORγt Inhibition

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Magnetic Resonance Imaging (MRI) Contrast Agents

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Future Directions

The future directions in the research and development of pyrrolidine compounds include the design of new pyrrolidine compounds with different biological profiles. The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.